Cas no 18208-09-8 ()

• CAS No: 18208-09-8
• MF: C₄H₇NO₃
• MW: 117.103281259537
• CID: 6770049
• PubChem ID: 86583285
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C4H7NO3/c1-2-3-4-8-5(6)7/h2-3H,4H2,1H3/b3-2+
• InChI Key： XQUMFJXTQSAEHZ-NSCUHMNNSA-N
• SMILES： O(C/C=C/C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 117.042593085g/mol
• Monoisotopic Mass: 117.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 93.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic nitrates Alkyl nitrates